Cas no 175136-41-1 ((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(2-methoxyphenyl)methanone)

• Product Name: (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(2-methoxyphenyl)methanone
• CAS No: 175136-41-1
• MF: C₁₆H₁₃BrO₄
• MW: 349.176024198532
• CID: 134326
• PubChem ID: 726624
• Update Time: 2025-04-19

(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(2-methoxyphenyl)methanone
• (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)-(2-methoxyphenyl)methanone
• (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(2-methoxyphenyl)methanone
• Methanone,(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(2-methoxyphenyl)-
• HMS547N16
• 4,5-ETHYLENEDIOXY-2-(2-METHOXYBENZOYL)BROMOBENZENE
• (7-Bromo-2,3-dihydro-1,4-benzodioxine-6-yl)-(2-methoxyphenyl)methanone
• Methanone, (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(2-methoxyphenyl)-
• DTXSID20352437
• MFCD00218917
• Maybridge1_002238
• FT-0604842
• Oprea1_037347
• 175136-41-1
• AKOS003592399

• Inchi： 1S/C16H13BrO4/c1-19-13-5-3-2-4-10(13)16(18)11-8-14-15(9-12(11)17)21-7-6-20-14/h2-5,8-9H,6-7H2,1H3
• InChI Key： BHCZTJFCGPSSMC-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(C1C=CC=CC=1OC)=O)OCCO2

Computed Properties

• Exact Mass: 348.00000
• Monoisotopic Mass: 347.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 3.45990